Cas no 1343204-85-2 (4-(oxolan-3-yloxy)benzoic acid)

• Product Name: 4-(oxolan-3-yloxy)benzoic acid
• CAS No: 1343204-85-2
• Molecular Formula: C₁₁H₁₂O₄
• Molecular Weight: 208.210583686829
• CID: 4590645
• PubChem ID: 63558624

4-(oxolan-3-yloxy)benzoic acid Properties

Names and Identifiers

• 4-(oxolan-3-yloxy)benzoic acid
• Benzoic acid, 4-[(tetrahydro-3-furanyl)oxy]-

• InChIKey： AUPVXELYDOKUDB-UHFFFAOYSA-N
• Inchi： 1S/C11H12O4/c12-11(13)8-1-3-9(4-2-8)15-10-5-6-14-7-10/h1-4,10H,5-7H2,(H,12,13)
• SMILES： C(O)(=O)C1=CC=C(OC2CCOC2)C=C1

Computed Properties

• Exact Mass: 208.07355886g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 208.07355886g/mol
• Heavy Atom Count: 15
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids